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Compound of Interest

Compound Name:
1-(3-Bromopropoxy)-4-

chlorobenzene

Cat. No.: B1267353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on currently available data. It is not a substitute for a comprehensive Safety Data

Sheet (SDS). Always consult the official SDS for the most accurate and up-to-date information

before handling this chemical.

Introduction
1-(3-Bromopropoxy)-4-chlorobenzene (CAS No. 27983-04-6) is a halogenated aromatic

ether with potential applications in organic synthesis and pharmaceutical research. Due to its

chemical structure, which includes bromine and chlorine moieties, a thorough understanding of

its safety and hazard profile is essential for safe handling and use in a laboratory setting. This

guide provides an in-depth overview of the known and anticipated hazards associated with this

compound, drawing from available data for the substance and its structural analogs.

Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.
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GHS Classification for 1-(3-Bromopropoxy)-4-
chlorobenzene
Based on available supplier information, 1-(3-Bromopropoxy)-4-chlorobenzene is classified

as follows:

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed[1]

Exclamation

Mark[1]
Warning[1]

Potential Hazards of Structurally Similar Compounds
Due to the limited availability of a comprehensive Safety Data Sheet for 1-(3-
Bromopropoxy)-4-chlorobenzene, it is prudent to consider the hazards associated with

structurally similar compounds, such as 1-Bromo-4-chlorobenzene and 1-(3-Bromopropoxy)-3-

chlorobenzene. These related compounds exhibit a broader range of potential hazards, which

should be considered as precautionary measures when handling the title compound.

Table 2.2.1: GHS Classification of 1-(3-Bromopropoxy)-3-chlorobenzene[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Table 2.2.2: GHS Classification of 1-Bromo-4-chlorobenzene[3]
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Hazard Class Category Hazard Statement

Skin Sensitization -
May cause SENSITIZATION

by skin contact[3]

Hazardous to the aquatic

environment, long-term hazard
-

Toxic to aquatic organisms,

may cause long-term adverse

effects in the aquatic

environment[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 3.1: Physical and Chemical Properties of 1-(3-Bromopropoxy)-4-chlorobenzene and

Related Compounds

Property
1-(3-Bromopropoxy)-4-
chlorobenzene

1-Bromo-4-chlorobenzene
(for reference)[4]

CAS Number 27983-04-6[1] 106-39-8[4]

Molecular Formula C9H10BrClO C6H4BrCl[4]

Molecular Weight 249.53 g/mol [1] 191.45 g/mol [4]

Appearance
Pale-yellow to Yellow-brown

Liquid[1]
Solid[4]

Melting Point/Freezing Point Not available 64 - 67 °C (147 - 153 °F)[4]

Boiling Point Not available 196 °C (385 °F)[4]

Purity 95%[1] Not specified

Toxicological Information
The primary identified toxicological concern for 1-(3-Bromopropoxy)-4-chlorobenzene is its

acute oral toxicity.[1] Ingestion may be harmful.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://datasheets.scbt.com/sc-280218.pdf
https://datasheets.scbt.com/sc-280218.pdf
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b60428
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.benchchem.com/product/b1267353?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/astatechinc/ate458962721?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For structurally similar compounds, a wider range of toxicological effects has been noted.

Accidental ingestion may be harmful, with animal experiments on related compounds indicating

that ingestion of less than 150 grams may be fatal or cause serious health damage.[3] These

compounds can cause irritation to the eyes, skin, and respiratory system.[2][3] There is also a

potential for skin sensitization with some related chemicals.[3] Limited evidence from animal

studies on analogous substances suggests the possibility of developmental toxicity.[3]

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 1-(3-
Bromopropoxy)-4-chlorobenzene are not publicly available. However, standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for such assessments.

General Protocol for Acute Oral Toxicity (as per OECD Guideline 423):

Animal Selection: Healthy, young adult rodents (typically rats or mice) are used.

Dosage: The substance is administered in a single dose by gavage. A stepwise procedure is

used with a limited number of animals at each step.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The results are used to classify the substance according to its acute oral

toxicity.

Handling and Storage
Handling

Avoid all personal contact, including inhalation.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[2]
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Use in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage
Store in a tightly closed container.[2][4]

Keep in a dry and well-ventilated place.[2][4]

Recommended storage temperature is 2-8°C.[1]

Store locked up.[2]

Exposure Controls and Personal Protective
Equipment
Table 7.1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendations

Eye/Face Protection

Wear chemical safety goggles meeting

appropriate standards (e.g., EN166(EU) or

NIOSH (US)).[2] A face shield may be

necessary for splash hazards.

Skin Protection
Wear protective gloves (e.g., nitrile rubber).[2]

Wear a lab coat.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator

with an appropriate cartridge.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday. Change

contaminated clothing and wash before reuse.

[2]

First-Aid Measures
Table 8.1: First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation
Move the victim to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower.[4] If

skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2]

Fire-Fighting Measures
While specific data for 1-(3-Bromopropoxy)-4-chlorobenzene is unavailable, related

compounds are combustible.[3][4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Hazardous combustion products may include carbon oxides, hydrogen

chloride gas, and hydrogen bromide gas.[2][4]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2][4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Absorb with an inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Visualizations
Hazard Identification and Response Workflow
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Handling 1-(3-Bromopropoxy)-4-chlorobenzene

Assess Hazards
- H302: Harmful if swallowed

- Potential skin/eye/respiratory irritation

Implement Controls
- Fume Hood

- PPE (Gloves, Goggles, Lab Coat)

Safe Handling Procedure

Exposure Event? Spill Occurs?

Administer First Aid
(See Table 8.1)

Yes

Continue Work Safely

No

Seek Medical Attention

No

Spill Response
- Evacuate
- Contain

- Clean up with absorbent material

Yes

Dispose of as Hazardous Waste
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Task: Handling 1-(3-Bromopropoxy)-4-chlorobenzene

Risk Assessment
- Ingestion Hazard (H302)

- Potential for Skin/Eye Contact
- Potential Inhalation of Vapors

Eye Protection: Chemical Safety Goggles Hand Protection: Chemical Resistant Gloves (Nitrile) Body Protection: Lab Coat Respiratory Protection: Use in Fume Hood

Required PPE Ensemble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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